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Compound of Interest

Compound Name: Glycine-15N,d2

Cat. No.: B12409898

Technical Guide: Glycine-15N,d2

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical specifications for the isotopically labeled amino acid,
Glycine-15N,d2. The data presented herein is essential for applications in quantitative
proteomics, metabolic flux analysis, and as an internal standard in mass spectrometry-based
research.

Core Molecular Data

Glycine-15N,d2 is a stable isotope-labeled version of glycine. In this molecule, the standard
nitrogen atom (**N) is replaced by its heavier isotope, nitrogen-15 (*>N). Additionally, two
hydrogen atoms on the a-carbon are substituted with deuterium (D or 2H), a stable isotope of
hydrogen.

The molecular formula and weight are key parameters for instrument calibration, experimental
design, and data analysis in studies utilizing this compound. The table below summarizes these
guantitative properties, contrasting the labeled compound with its unlabeled counterpart.
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Property Standard Glycine Glycine-15N,d2
Molecular Formula C2HsNO2[1][2] C2H3D2t°NO2[3][4]
Average Molecular Weight (

75.07 78.07
g/mol )
Monoisotopic Mass (Da) 75.0320284 78.042

Note: The notation for Glycine-15N,d2 can also be written as C2D2H31°NOa.

Isotopic Composition and Mass Calculation

The increased molecular weight of Glycine-15N,d2 is a direct result of the incorporation of
heavier isotopes. The mass of each component is detailed below:

 Nitrogen-15 (*°N): The isotopic mass is approximately 15.000108898 Da. This is in contrast
to the more abundant 4N isotope, which has a mass of approximately 14.003 Da.

e Deuterium (D or 2H): Deuterium has an atomic weight of approximately 2.014 Da. This is
roughly double the mass of protium (*H), the most common hydrogen isotope.

The molecular weight of Glycine-15N,d2 is calculated by summing the masses of its
constituent atoms: (2 x Carbon) + (3 x Hydrogen) + (2 x Deuterium) + (1 x *°N) + (2 x Oxygen).

Experimental Protocols and Visualizations

The user request included requirements for detailed experimental protocols and Graphviz
diagrams of signaling pathways or workflows. These components are typically associated with
research studies demonstrating the application of a compound.

For this technical guide, which focuses solely on the fundamental molecular properties of
Glycine-15N,d2, such elements are not applicable. There are no experimental workflows or
biological signaling pathways inherent to the molecule's static chemical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C56406&Mask=8
https://pubchem.ncbi.nlm.nih.gov/compound/Glycine
https://www.scbt.com/p/glycine-15n-d2-56-40-6-unlabeled
https://www.pharmaffiliates.com/en/glycine-15n-d2-pasti045790.html
https://www.benchchem.com/product/b12409898#glycine-15n-d2-molecular-weight-and-formula
https://www.benchchem.com/product/b12409898#glycine-15n-d2-molecular-weight-and-formula
https://www.benchchem.com/product/b12409898#glycine-15n-d2-molecular-weight-and-formula
https://www.benchchem.com/product/b12409898#glycine-15n-d2-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12409898?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

